Cas no 18422-05-4 (Adenosine 5'-monophosphate monohydrate)

• Product Name: Adenosine 5'-monophosphate monohydrate
• CAS No: 18422-05-4
• MF: C₁₀H₁₆N₅O₈P
• MW: 365.2365026474
• MDL: MFCD00005750
• CID: 51031
• PubChem ID: 24890637
• Update Time: 2025-11-02

Adenosine 5'-monophosphate monohydrate Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-monophosphate monohydrate
• 5'-AMP H2O
• 5'-AMP MONOHYDRATE
• ADENOSINE 5'-MONOPHOSPHORIC ACID MONOHYDRATE
• ADENYLIC ACID MONOHYDRATE
• A-5'-P
• Adenosine-5'-monophosphate
• 5'-AMP
• 5'-AMPH2
• Adenosine 5′-monophosphate monohydrate
• AMP monohydrate
• AMP.H2O
• 5′-AMP
• A-5′-P
• AMP
• Adenosine-5’-phospho
• AMP monohydrate
• 5'-AMP=Adenylicacid
• adenosine 5'-monophosphate
• 5'-adenylic acid
• Adenosine monophosphate
• adenosine phosphate
• adenylic acid
• adenosine 5'-phosphate
• Phosphaden
• adenylate
• Phosphentaside
• Adenovite
• Phosaden
• Cardiomone
• Lycedan
• Vitamin B8
• My-B-Den
• Myoston
• Ergadenylic acid
• Monophosphadenine
• Muscle adenylic acid
• Muskeladenylsaeure
• 5'-adenosine monophosphate
• AMP (nucleotide)
• Adenosine 5'-(dihydrogen phosphate)
• Adenosine 5'-phosphoric acid
• Adenosini phosphas
• Adenosine-5-monophosphor
• HMS3713G13
• SR-01000837507-2
• s5284
• Adenosine 5'-monophosphate monohydrate, from yeast, >=99%
• SCHEMBL968911
• AKOS025310791
• F85584
• MLS001306420
• Adenosine 5-monophosphate monohydrate
• 5'-Adenylic acid, hydrate (1:1)
• HMS1569G13
• HY-A0181A
• MFCD00149360
• Adenosine 5'-monophosphate monohydrate; 5'-Adenylic acid;5'-AMP
• HMS2096G13
• DTXSID00939806
• SR-01000837507
• CCG-220356
• 18422-05-4
• A812845
• SMR000718790
• ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate hydrate
• Adenosine-5-monophosphate
• Prestwick_546
• adenosine-5'-phosphate monohydrate
• CHEBI:181427
• MFCD00005750
• Adenosine-5'-monophosphate monohydrate
• HMS2232G19
• Adenosine 5'-monophosphate monohydrate, from yeast, >=97%
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate;hydrate
• CHEMBL1315633
• CS-8159
• 9-(5-O-Phosphonopentofuranosyl)-9H-purin-6-amine--water (1/1)
• Adenosine5'-monophosphatemonohydrate
• from yeast, inverted exclamation markY97%
• Adenosine- 5-monophosphate monohydrate， free acid
• ADENOSINE MONOPHOSPHATE HYDRATE
• ZOEFQKVADUBYKV-MCDZGGTQSA-N

• MDL： MFCD00005750
• Inchi： 1S/C10H14N5O7P.H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);1H2/t4-,6-,7-,10-;/m1./s1
• InChI Key： ZOEFQKVADUBYKV-MCDZGGTQSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.O
• BRN： 5205540

Computed Properties

• Exact Mass: 365.07400
• Monoisotopic Mass: 365.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -3.5
• Topological Polar Surface Area: 186

Experimental Properties

• Color/Form: Uncertain
• Density: 0.8500
• Melting Point: 183-188 ºC (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: with addition of mild alkalisoluble
• PSA: 205.11000
• LogP: -1.34610
• Merck: 14,158
• Specific Rotation: -48 º (c=2% in 2% NaOH)
• Solubility: H2O: with addition of mild alkalisoluble
• Vapor Pressure: No data available

Adenosine 5'-monophosphate monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-21
• RTECS：AU7480500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Adenosine 5'-monophosphate monohydrate

Comprehensive Guide to Adenosine 5'-monophosphate monohydrate (CAS No. 18422-05-4): Properties, Applications, and Market Insights

Adenosine 5'-monophosphate monohydrate (CAS No. 18422-05-4), commonly referred to as AMP monohydrate, is a vital nucleotide derivative with widespread applications in biochemistry, pharmaceuticals, and nutrition. As a key intermediate in cellular energy metabolism, this compound has garnered significant attention in recent years due to its role in ATP synthesis, signal transduction, and potential therapeutic benefits. Researchers and industries are increasingly exploring its applications in energy-boosting supplements, neuroprotective agents, and biochemical research.

The chemical structure of Adenosine 5'-monophosphate monohydrate consists of adenine, ribose, and a single phosphate group, with one water molecule of hydration. This molecular configuration makes it highly soluble in water, a property that enhances its bioavailability in various applications. With the growing interest in nucleotide-based therapies and metabolic engineering, AMP monohydrate has become a focal point for scientists investigating cellular energy pathways and mitochondrial function.

One of the most searched topics related to Adenosine 5'-monophosphate monohydrate is its potential role in sports nutrition and performance enhancement. Recent studies suggest that AMP may help improve exercise endurance by supporting ATP regeneration in muscle tissues. This has led to its inclusion in some advanced pre-workout formulations and recovery supplements. However, consumers often ask: "How does AMP monohydrate compare to other energy-boosting compounds like creatine or caffeine?" While AMP works through different metabolic pathways, its gradual energy release makes it particularly interesting for sustained athletic performance.

In pharmaceutical applications, Adenosine 5'-monophosphate monohydrate (CAS 18422-05-4) serves as a crucial precursor in the synthesis of various nucleotide drugs. Its importance has grown with the development of antiviral medications and cardiovascular therapies. The compound's ability to modulate purinergic receptors makes it valuable in research targeting inflammatory conditions and neurological disorders. Current market trends show increasing demand for high-purity AMP monohydrate in drug development, particularly for personalized medicine approaches.

The biochemical research sector utilizes Adenosine 5'-monophosphate monohydrate extensively as a standard in enzyme assays and metabolic studies. With the rise of CRISPR technology and gene editing, there's growing interest in how nucleotides like AMP influence DNA repair mechanisms. Researchers frequently search for information on AMP stability, storage conditions, and analytical methods, reflecting the compound's importance in modern laboratories.

Quality specifications for Adenosine 5'-monophosphate monohydrate typically include parameters such as purity grade (ranging from biochemical to pharmaceutical grade), water content, and residual solvent levels. The compound is generally stable when stored in cool, dry conditions, protected from light. Manufacturers emphasize the importance of proper handling procedures to maintain the integrity of this hygroscopic material, especially for sensitive applications like cell culture media preparation.

Market analysis reveals steady growth in the nucleotide ingredients sector, with Adenosine 5'-monophosphate monohydrate maintaining a significant share. The expansion of biotechnology industries in Asia-Pacific regions and increasing investment in life sciences research worldwide are driving this trend. Consumers and researchers alike show particular interest in understanding the differences between various AMP formulations and their respective applications in nutraceuticals versus pharmaceuticals.

From a regulatory perspective, Adenosine 5'-monophosphate monohydrate is generally recognized as safe for specific applications, though regulations vary by region and intended use. The compound's status in dietary supplements remains an area of active discussion, with regulatory bodies evaluating appropriate dosage guidelines and labeling requirements. Manufacturers must ensure compliance with current Good Manufacturing Practices (GMP) when producing pharmaceutical-grade AMP.

Future research directions for Adenosine 5'-monophosphate monohydrate (CAS 18422-05-4) may explore its potential in anti-aging formulations and metabolic syndrome management. Preliminary studies suggest possible benefits in cellular rejuvenation and mitochondrial support, aligning with current consumer interest in longevity science. As analytical techniques advance, we may gain deeper insights into AMP's pharmacokinetics and tissue-specific effects.

In conclusion, Adenosine 5'-monophosphate monohydrate represents a versatile nucleotide with expanding applications across multiple scientific and commercial domains. Its unique position in energy metabolism and cellular signaling ensures continued relevance in both research and product development. Whether you're investigating its biochemical properties, considering formulation applications, or exploring market opportunities, understanding this compound's multifaceted nature is essential for professionals in biochemistry, nutrition, and pharmaceutical sciences.